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Welcome to the technical support center for researchers, scientists, and drug development

professionals utilizing Physics-Informed Neural Networks (PINNs). This resource provides

troubleshooting guides and frequently asked questions (FAQs) to address specific issues you

may encounter when applying PINNs to complex geometries.

Frequently Asked Questions (FAQs)
Q1: My PINN model is failing to converge or producing
inaccurate results for a complex, non-rectangular
domain. What are the likely causes and solutions?
A1: Failure to converge on complex geometries is a common challenge. The primary reasons

often relate to how the network perceives the domain, how training points are sampled, and

how the loss function is structured.

Inadequate Geometric Representation: Standard Multilayer Perceptrons (MLPs) are defined

on a Euclidean space and have no inherent knowledge of the domain's shape or topology.[1]

[2]

Inefficient Sampling: Uniformly sampling collocation points is often inefficient for problems

with complex solutions, such as those with steep gradients or multi-scale behaviors.[3][4]

Loss Function Imbalance: The different components of the loss function (PDE residual,

boundary conditions, initial conditions) may have vastly different magnitudes, leading to an
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imbalanced and difficult optimization landscape.[5][6]

Troubleshooting Steps:

Enhance Geometric Input: Instead of feeding raw Cartesian coordinates, consider using

techniques that encode the domain's geometry. One approach is to use a signed distance

function (SDF) to represent the boundary.[7] Another advanced method is the Δ-PINN, which

uses the eigenfunctions of the Laplace-Beltrami operator as a positional encoding.[1][8]

Implement Adaptive Sampling: Move beyond uniform sampling to strategies that place more

collocation points in regions where the PDE residual is high. This allows the network to focus

on areas that are harder to learn.[9][10]

Utilize Domain Decomposition: For very complex or large domains, break the problem down

into smaller, simpler subdomains. A separate PINN can be trained on each subdomain, with

continuity enforced at the interfaces.[11][12] This approach, used in Conservative PINNs

(cPINNs) and Extended PINNs (XPINNs), can also aid in parallelization.[12]

Q2: How can I improve the enforcement of boundary
conditions? My model satisfies the PDE in the interior
but is inaccurate at the boundaries.
A2: This is a critical issue, as "soft" enforcement of boundary conditions via penalty terms in the

loss function can be unreliable.[5] Here are several strategies to improve boundary condition

satisfaction:

Hard Constraint Enforcement: Modify the network's output formulation to satisfy the

boundary conditions by construction. For example, using approximate distance functions

(ADFs) and the theory of R-functions allows for the exact imposition of Dirichlet boundary

conditions.[13]

Boundary Connectivity Loss (BCXN): Introduce a novel loss term that provides a local

structure approximation at the boundary. This helps the network better connect the interior

solution to the boundary conditions, preventing overfitting in the near-boundary region,

especially with sparse sampling.[14][15]
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Adaptive Loss Weighting: Employ a dynamic weighting scheme for the loss terms. This can

automatically increase the importance of the boundary condition loss term during training if it

is not being satisfied.[16][17]

Q3: What are the best practices for choosing a sampling
strategy for collocation points?
A3: The choice of sampling strategy is pivotal for PINN performance. While uniform sampling

methods can work for problems with smooth solutions, adaptive strategies are indispensable

for more challenging systems.[3]

Comparison of Sampling Strategies:

Sampling Strategy
Category

Specific Methods Best Suited For Key Advantage

Non-Adaptive Uniform

Sampling

Grid, Random, Latin

Hypercube, Sobol,

Halton

Problems with smooth

solutions and simple

geometries.

Simple to implement.

Residual-Based

Adaptive Sampling

RAD (Residual-based

Adaptive Distribution),

RAR (Residual-based

Adaptive Refinement),

FI-PINNs (Failure-

Informed PINNs)

Problems with

complex solutions

(e.g., steep gradients,

singularities).[3][4]

Dynamically

concentrates points in

high-error regions,

significantly improving

accuracy.[3]

Generative Adaptive

Sampling

DAS-PINNs (Deep

Adaptive Sampling)

High-dimensional

problems and

solutions with low

regularity.[10]

Uses a generative

model to generate

new training points in

regions of high

residual.[10]

Sensitivity-Based

Sampling

SBS (Sensitivity-

Based Sampling)

Problems where the

solution is highly

sensitive to the

location of training

points.

Dynamically

redistributes sampling

probability to areas of

high sensitivity.[18]
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Experimental Protocol: Implementing Residual-based Adaptive Refinement (RAR)

Initial Sampling: Begin with a set of uniformly distributed collocation points (e.g., using Latin

Hypercube sampling).

Initial Training: Train the PINN for a set number of epochs until the loss plateaus.

Residual Evaluation: Generate a large set of candidate points within the domain and

evaluate the PDE residual at each point using the current state of the network.

Point Selection: Select a predefined number of new points from the candidate set that exhibit

the highest residual values.

Data Augmentation: Add these new, high-residual points to the existing set of collocation

points.

Retraining: Continue training the PINN with the augmented set of points.

Iteration: Repeat steps 3-6 periodically throughout the training process.

Troubleshooting Guides
Guide 1: Diagnosing and Mitigating Stagnant Training
and Vanishing Gradients
Problem: The training loss decreases initially but then stagnates at a high value, or the

gradients become very small, hindering learning. This is common in deep networks or when

dealing with stiff PDEs.[5][19]

Workflow for Diagnosis and Resolution:
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Diagnosis

Solution Pathways

Training Loss Stagnates

Monitor Gradient Magnitudes
(per layer and per loss term)

Analyze Individual Loss Components
(PDE, BC, IC)

Vanishing Gradients Detected Loss Imbalance Detected

Change Activation Function
(e.g., to swish or tanh)

Modify Network Architecture
(e.g., ResNet blocks)

Implement Adaptive Loss Weighting
(e.g., AW-PINN, dwPINN) [18, 21]

Switch Optimizer
(e.g., Adam then L-BFGS)

Resume Training & Monitor

Click to download full resolution via product page

Caption: Workflow for troubleshooting stagnant PINN training.

Methodology:

Monitor Gradients: During training, log the L2 norm of the gradients for the weights in each

layer. If the gradients in the initial layers are consistently much smaller than in the later

layers, you are likely experiencing vanishing gradients.

Inspect Loss Components: Plot the individual values of the PDE residual loss, boundary

condition loss, and initial condition loss over time. If one component is orders of magnitude

larger than the others, it will dominate the gradient updates.[20]
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Change Activation Function: The choice of activation function can significantly impact

gradient flow. While tanh is common, functions like swish can sometimes alleviate vanishing

gradient issues.

Implement Adaptive Weighting: Use an algorithm that dynamically adjusts the weights of

each loss component. For example, an adaptive weighting scheme might update weights

based on the magnitude of the backpropagated gradients to ensure all loss terms contribute

to training.[16][17]

Use a Hybrid Optimizer Strategy: Start training with a robust first-order optimizer like Adam

to navigate the global loss landscape, then switch to a second-order method like L-BFGS for

fine-tuning near a local minimum.[16]

Guide 2: Applying PINNs to Domains with Internal
Discontinuities or Sharp Interfaces
Problem: The geometry is complex due to the presence of multiple materials or phases, leading

to discontinuities in the solution or its derivatives across internal interfaces. A single PINN

cannot effectively capture this behavior.

Logical Relationship for Domain Decomposition:

Decomposition

Subdomain PINNs

Complex Domain
(e.g., Multi-material)

Decompose into Simpler
Non-overlapping Subdomains (Ω₁, Ω₂)

Train PINN₁ on Ω₁

Train PINN₂ on Ω₂
Enforce Interface Conditions

(Continuity of solution and flux)
via additional loss terms

Combined Accurate Solution

Click to download full resolution via product page

Caption: Domain decomposition strategy for complex geometries.

Methodology: Implementing cPINN/XPINN
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Domain Partitioning: Decompose the complex domain Ω into a set of simpler, non-

overlapping subdomains {Ωᵢ}.[11]

Network Allocation: Assign a separate neural network Nᵢ to approximate the solution uᵢ within

each subdomain Ωᵢ.

Loss Function Formulation: The total loss function is a sum of the losses for each subdomain

and the losses at the interfaces:

Subdomain Losses: For each network Nᵢ, calculate the standard PINN loss (PDE residual

and boundary conditions) using collocation points sampled only within Ωᵢ.

Interface Losses: For each interface between adjacent subdomains Ωᵢ and Ωⱼ, add loss

terms to enforce the continuity of the solution (uᵢ = uⱼ) and the continuity of the normal flux.

These are enforced by sampling points along the interfaces.[12]

Training: Train all neural networks simultaneously by minimizing the total composite loss

function. This allows the individual network solutions to be "stitched" together in a physically

consistent manner.[12] This approach is particularly effective for multi-scale and multi-

physics problems.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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